Cas no 1510585-47-3 (4-Amino-4-(1,3-thiazol-5-yl)butanoic acid)

• Product Name: 4-Amino-4-(1,3-thiazol-5-yl)butanoic acid
• CAS No: 1510585-47-3
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5760030
• PubChem ID: 82602300
• Update Time: 2025-06-14

4-Amino-4-(1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1510585-47-3
• EN300-1765750
• 4-amino-4-(1,3-thiazol-5-yl)butanoic acid
• 4-Amino-4-(1,3-thiazol-5-yl)butanoic acid

• Inchi： 1S/C7H10N2O2S/c8-5(1-2-7(10)11)6-3-9-4-12-6/h3-5H,1-2,8H2,(H,10,11)
• InChI Key： LVCODABAPALRMF-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(CCC(=O)O)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-4-(1,3-thiazol-5-yl)butanoic acid

Comprehensive Overview of 4-Amino-4-(1,3-thiazol-5-yl)butanoic acid (CAS No. 1510585-47-3)

4-Amino-4-(1,3-thiazol-5-yl)butanoic acid, identified by its CAS number 1510585-47-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring with an amino acid backbone, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in designing small-molecule inhibitors and metabolic modulators, aligning with current trends in precision medicine and targeted therapies.

The growing demand for heterocyclic compounds like 4-Amino-4-(1,3-thiazol-5-yl)butanoic acid reflects the broader shift toward structure-activity relationship (SAR) studies in drug design. Its thiazole moiety is known for enhancing bioavailability and binding affinity, which are critical factors in developing next-generation therapeutics. Recent studies highlight its relevance in addressing neurodegenerative disorders and inflammatory pathways, topics frequently searched in academic and medical databases.

From a synthetic chemistry perspective, CAS 1510585-47-3 serves as a key building block for peptide mimetics and enzyme substrates. Its carboxylic acid and primary amine functional groups allow for diverse derivatization, catering to applications in high-throughput screening (HTS) and combinatorial chemistry. These attributes make it a valuable tool for researchers exploring kinase inhibitors or GPCR-targeted drugs, areas dominating recent PubMed and Google Scholar queries.

Environmental and safety profiles of 4-Amino-4-(1,3-thiazol-5-yl)butanoic acid adhere to modern green chemistry principles, with low ecotoxicity and biodegradability being key advantages. This aligns with the increasing focus on sustainable pharmaceutical synthesis, a hot topic among regulatory bodies and industry stakeholders. Analytical methods such as HPLC and LC-MS are commonly employed to ensure purity, addressing quality concerns raised in FDA submissions and ICH guidelines.

In conclusion, 1510585-47-3 represents a convergence of innovation and practicality in medicinal chemistry. Its multifaceted applications—from drug candidate optimization to biomarker research—position it as a compound of enduring relevance. As the scientific community continues to explore structure-based drug design, this molecule is poised to remain a focal point in both academic and industrial research landscapes.